Cas no 890011-20-8 (N-(2-methoxyphenyl)-2-(piperazin-1-yl)acetamide)

N-(2-methoxyphenyl)-2-(piperazin-1-yl)acetamide is a synthetic organic compound featuring a piperazine core linked to an acetamide moiety with a 2-methoxyphenyl substituent. This structure imparts versatility in pharmaceutical and chemical research, particularly as an intermediate in the synthesis of bioactive molecules. The presence of the piperazine ring enhances binding affinity to various biological targets, while the methoxyphenyl group contributes to solubility and metabolic stability. Its well-defined molecular architecture makes it valuable for developing receptor modulators or enzyme inhibitors. The compound is characterized by high purity and consistent performance, ensuring reliability in research applications. Suitable for controlled reactions, it serves as a key building block in medicinal chemistry and drug discovery.
N-(2-methoxyphenyl)-2-(piperazin-1-yl)acetamide structure
890011-20-8 structure
Product Name:N-(2-methoxyphenyl)-2-(piperazin-1-yl)acetamide
CAS No:890011-20-8
MF:C13H19N3O2
MW:249.308862924576
CID:3057917
PubChem ID:16439874
Update Time:2025-06-08

N-(2-methoxyphenyl)-2-(piperazin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-methoxyphenyl)-2-(piperazin-1-yl)acetamide
    • 890011-20-8
    • BBL012464
    • AKOS000161140
    • CS-0302444
    • SCHEMBL1646834
    • EN300-148542
    • STK977130
    • Inchi: 1S/C13H19N3O2/c1-18-12-5-3-2-4-11(12)15-13(17)10-16-8-6-14-7-9-16/h2-5,14H,6-10H2,1H3,(H,15,17)
    • InChI Key: XEEKCOQBTUWLPW-UHFFFAOYSA-N
    • SMILES: O=C(CN1CCNCC1)NC1C=CC=CC=1OC

Computed Properties

  • Exact Mass: 249.147726857Da
  • Monoisotopic Mass: 249.147726857Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 53.6Ų

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N-(2-methoxyphenyl)-2-(piperazin-1-yl)acetamide Related Literature

Additional information on N-(2-methoxyphenyl)-2-(piperazin-1-yl)acetamide

Comprehensive Overview of N-(2-methoxyphenyl)-2-(piperazin-1-yl)acetamide (CAS No. 890011-20-8)

N-(2-methoxyphenyl)-2-(piperazin-1-yl)acetamide, with the CAS number 890011-20-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a methoxyphenyl group and a piperazine moiety, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its pharmacological properties, which may include interactions with neurotransmitter systems, though further studies are required to confirm these effects.

The compound's chemical structure is characterized by the presence of an acetamide linker bridging the 2-methoxyphenyl and piperazine groups. This structural arrangement is often associated with enhanced bioavailability and target specificity, which are critical factors in modern medicinal chemistry. Recent trends in AI-driven drug discovery have highlighted the importance of such compounds, as they can be optimized using computational models to predict binding affinities and metabolic stability. This aligns with the growing demand for precision medicine and personalized therapeutics.

In the context of scientific literature, N-(2-methoxyphenyl)-2-(piperazin-1-yl)acetamide has been referenced in studies exploring central nervous system (CNS) modulation. Its potential role in addressing neurological conditions has sparked curiosity, especially among researchers investigating novel neuroprotective agents. However, it is essential to note that this compound is still under investigation, and its exact mechanisms of action remain to be fully elucidated. The research community continues to explore its structure-activity relationships (SAR) to identify derivatives with improved efficacy and safety profiles.

From a synthetic chemistry perspective, the preparation of CAS 890011-20-8 involves multi-step organic reactions, including amide bond formation and piperazine incorporation. These processes require meticulous optimization to achieve high yields and purity, which are crucial for subsequent biological testing. The compound's solubility and stability under physiological conditions are also key considerations, as they influence its suitability for in vitro and in vivo studies.

Given the increasing focus on sustainable chemistry, researchers are also evaluating greener synthesis routes for N-(2-methoxyphenyl)-2-(piperazin-1-yl)acetamide. Techniques such as microwave-assisted synthesis and catalytic methods are being explored to minimize waste and energy consumption. This aligns with broader industry trends toward environmentally friendly practices, which are highly relevant to today's scientific and regulatory landscape.

In summary, N-(2-methoxyphenyl)-2-(piperazin-1-yl)acetamide (CAS 890011-20-8) represents a promising candidate for further exploration in drug development and biochemical research. Its unique structure and potential applications make it a valuable subject for ongoing studies, particularly in the realms of neurology and pharmacology. As the scientific community continues to uncover its properties, this compound may pave the way for innovative therapeutic solutions.

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